Cas no 1246845-70-4 (Ethyl 5-bromo-3-hydroxypicolinate)

• Product Name: Ethyl 5-bromo-3-hydroxypicolinate
• CAS No: 1246845-70-4
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4564435
• PubChem ID: 92132846
• Update Time: 2025-05-25

Ethyl 5-bromo-3-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-hydroxypicolinate
• ethyl 5-bromo-3-hydroxypyridine-2-carboxylate
• E81623
• CS-0132531
• AS-84667
• DB-101113
• Ethyl5-bromo-3-hydroxypicolinate
• 1246845-70-4

• Inchi： 1S/C8H8BrNO3/c1-2-13-8(12)7-6(11)3-5(9)4-10-7/h3-4,11H,2H2,1H3
• InChI Key： XZUPMMSERLIHCL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OCC)C(=C1)O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5-bromo-3-hydroxypicolinate

Recent Advances in the Application of Ethyl 5-bromo-3-hydroxypicolinate (CAS: 1246845-70-4) in Chemical Biology and Pharmaceutical Research

Ethyl 5-bromo-3-hydroxypicolinate (CAS: 1246845-70-4) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting various diseases. Recent studies have highlighted its utility in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization. This research briefing provides an overview of the latest advancements involving this compound, focusing on its applications in drug discovery and chemical biology.

One of the most significant findings in recent literature is the role of Ethyl 5-bromo-3-hydroxypicolinate in the synthesis of kinase inhibitors. Researchers have demonstrated that this compound serves as a versatile building block for the development of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry detailed the optimization of this scaffold to enhance binding affinity and selectivity, resulting in promising preclinical candidates with improved pharmacokinetic properties.

In addition to its applications in kinase inhibitor development, Ethyl 5-bromo-3-hydroxypicolinate has shown potential in the design of antimicrobial agents. Recent work has explored its incorporation into novel antibiotic scaffolds targeting multidrug-resistant bacterial strains. The bromo and hydroxy functional groups present in this compound allow for strategic modifications that can enhance interactions with bacterial targets while maintaining favorable drug-like properties. These developments are particularly relevant given the growing global threat of antimicrobial resistance.

The compound's mechanism of action and metabolic stability have been subjects of recent investigations. Advanced computational modeling studies have provided insights into the molecular interactions of derivatives based on this scaffold, facilitating rational drug design approaches. Furthermore, in vitro and in vivo metabolism studies have characterized the stability and clearance pathways of Ethyl 5-bromo-3-hydroxypicolinate derivatives, informing future structural optimization strategies to improve drug candidate profiles.

Looking forward, the versatility of Ethyl 5-bromo-3-hydroxypicolinate continues to inspire innovative applications in pharmaceutical research. Current efforts are exploring its use in targeted protein degradation strategies and as a component of bifunctional molecules in chemical biology probes. The compound's unique combination of reactivity and stability positions it as a valuable tool in the medicinal chemist's repertoire, with potential applications extending beyond its current uses in drug discovery.